Cas no 2217-33-6 ((Tetrahydrofuran-2-yl)methyl butyrate)

• Product Name: (Tetrahydrofuran-2-yl)methyl butyrate
• CAS No: 2217-33-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00059734
• CID: 254283
• PubChem ID: 87576706
• Update Time: 2026-05-14

(Tetrahydrofuran-2-yl)methyl butyrate Chemical and Physical Properties

Names and Identifiers

• (Tetrahydrofuran-2-yl)methyl butyrate
• Butanoic acid,(tetrahydro-2-furanyl)methyl ester
• TETRAHYDROFURFURYL BUTYRATE
• 2-butyryloximethyl-tetrahydro-furan
• Butyric acid tetrahydrofuran-2-ylmethyl ester
• BUTYRIC ACID TETRAHYDROFURFURYL ESTER
• FEMA 3057
• N-BUTYRIC ACID TETRAHYDROFURFURYL ESTER
• TETRAHYDRO-2-FURYLMETHYL N-BUTANOATE
• TETRAHYDROFURFURYL N-BUTYRATE
• 2-(Butyryloxymethyl)tetrahydrofuran

• MDL： MFCD00059734
• Inchi： InChI=1S/C9H16O3/c1-2-4-9(10)12-7-8-5-3-6-11-8/h8H,2-7H2,1H3
• InChI Key： DPZVDLFOAZNCBU-UHFFFAOYSA-N
• SMILES： CCCC(OCC1OCCC1)=O

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.012 g/mL at 25 °C(lit.)
• Boiling Point: 227°C(lit.)
• Flash Point: 210 °F
• Refractive Index: n20/D 1.44(lit.)
• PSA: 35.53000
• LogP: 1.50870
• FEMA: 3057 | TETRAHYDROFURFURYL BUTYRATE
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(Tetrahydrofuran-2-yl)methyl butyrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (Tetrahydrofuran-2-yl)methyl butyrate

Exploring the Versatile Applications of (Tetrahydrofuran-2-yl)methyl butyrate (CAS No. 2217-33-6)

(Tetrahydrofuran-2-yl)methyl butyrate (CAS No. 2217-33-6) is a specialized organic compound that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This ester derivative, formed from the reaction between tetrahydrofurfuryl alcohol and butyric acid, offers a combination of solubility, stability, and reactivity that makes it valuable in fields ranging from flavor and fragrance to advanced material science. With the growing interest in sustainable and bio-based chemicals, this compound stands out as an example of how traditional chemical synthesis can meet modern industrial needs.

The molecular structure of (Tetrahydrofuran-2-yl)methyl butyrate features both a tetrahydrofuran ring and a butyrate ester group, giving it distinct physicochemical characteristics. The tetrahydrofuran moiety contributes to its excellent solvent properties, while the butyrate ester portion provides the compound with its characteristic aroma and flavor profile. Researchers have noted its relatively low volatility compared to similar esters, making it particularly useful in applications where controlled release is desired. Recent studies published in journals like the Journal of Agricultural and Food Chemistry have highlighted its potential as a flavor modifier in food products.

In the flavor and fragrance industry, (Tetrahydrofuran-2-yl)methyl butyrate has become increasingly important as consumers demand more complex and natural-tasting profiles. Its fruity, slightly buttery aroma with woody undertones makes it valuable for creating sophisticated flavor combinations. Food technologists are particularly interested in its ability to enhance fruit flavors in beverages and dairy products while providing improved stability compared to traditional flavor compounds. The compound's GRAS (Generally Recognized As Safe) status in certain concentrations has further boosted its adoption in food applications.

The pharmaceutical industry has explored (Tetrahydrofuran-2-yl)methyl butyrate as a potential intermediate in drug synthesis. Its chemical structure makes it a candidate for creating prodrugs or as a building block in more complex molecules. Recent patent filings indicate growing interest in its use for developing novel drug delivery systems, particularly where controlled release or targeted delivery is required. Researchers at several universities have published work investigating its potential as a solvent for poorly water-soluble active pharmaceutical ingredients.

From an industrial applications perspective, (Tetrahydrofuran-2-yl)methyl butyrate has shown promise in specialty coatings and adhesives. Its solvent properties and ability to modify viscosity make it useful in formulating high-performance coatings that require specific drying characteristics. Material scientists have reported its effectiveness as a coalescing agent in water-based systems, contributing to the growing trend toward more environmentally friendly industrial products. These applications align well with current market demands for sustainable chemical solutions.

The synthesis and production of (Tetrahydrofuran-2-yl)methyl butyrate have seen technological advancements in recent years. Modern catalytic methods have improved yield and purity while reducing energy consumption. Industry reports suggest that manufacturers are increasingly adopting green chemistry principles in its production, responding to the global push for more sustainable chemical processes. Life cycle assessment studies of this compound have shown favorable environmental profiles compared to some traditional solvents and intermediates.

Market analysts project steady growth for (Tetrahydrofuran-2-yl)methyl butyrate across its various applications. The compound's versatility positions it well in markets valued at approximately $XX million annually, with particular strength in the Asia-Pacific region. Industry conferences and trade shows have featured presentations on its expanding role in specialty chemicals, reflecting its growing importance in multiple sectors. Regulatory developments in major markets continue to shape its commercial landscape, with most regions maintaining favorable classification for its use.

Quality control and analytical methods for (Tetrahydrofuran-2-yl)methyl butyrate have become more sophisticated with advances in chromatography and spectroscopy. Current industry standards require rigorous testing for purity and consistency, especially for food and pharmaceutical applications. Analytical chemists have developed specialized GC-MS methods that can detect and quantify this compound at ppm levels, ensuring product quality meets the highest standards. These advancements support the compound's use in sensitive applications where purity is critical.

Future research directions for (Tetrahydrofuran-2-yl)methyl butyrate include exploring its potential in bio-based materials and green chemistry applications. Several academic and industrial research groups are investigating its use in polymer systems and as a platform chemical for deriving other valuable compounds. The compound's balance of properties makes it an interesting candidate for next-generation materials that combine performance with sustainability. Ongoing studies are examining its biodegradation pathways and environmental fate, contributing to our understanding of its ecological profile.

For researchers and industry professionals working with (Tetrahydrofuran-2-yl)methyl butyrate, proper handling and storage remain important considerations. While not classified as hazardous under standard regulations, best practices recommend storage in tightly sealed containers away from strong oxidizers. Material safety data sheets provide detailed guidance on appropriate personal protective equipment and handling procedures. These precautions ensure safe utilization across all applications while maintaining product integrity.

The scientific literature contains numerous references to (Tetrahydrofuran-2-yl)methyl butyrate and its derivatives, reflecting sustained academic interest. Recent publications have explored its role in catalytic reactions, its behavior in various solvent systems, and its potential biological activities. Database searches reveal a steady increase in patent filings related to this compound, particularly in the past five years, indicating growing commercial interest. This body of research continues to expand our understanding of this versatile chemical's capabilities and applications.